Cas no 1638951-93-5 (4-bromo-2-ethoxy-6-fluorobenzaldehyde)

• Product Name: 4-bromo-2-ethoxy-6-fluorobenzaldehyde
• CAS No: 1638951-93-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4610336
• PubChem ID: 117721567
• Update Time: 2025-08-04

4-bromo-2-ethoxy-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-ethoxy-6-fluorobenzaldehyde
• SCHEMBL16269517
• F88534
• 1638951-93-5
• Z2740753044
• EN300-1588932

• Inchi： 1S/C9H8BrFO2/c1-2-13-9-4-6(10)3-8(11)7(9)5-12/h3-5H,2H2,1H3
• InChI Key： PCVSUPHHCNMYTQ-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(F)C=C(Br)C=C1OCC

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-bromo-2-ethoxy-6-fluorobenzaldehyde

4-Bromo-2-Ethoxy-6-Fluorobenzaldehyde: A Comprehensive Overview

4-Bromo-2-Ethoxy-6-Fluorobenzaldehyde, with the CAS number 1638951-93-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique substitution pattern on the benzaldehyde ring, has been extensively studied for its potential applications in drug discovery and chemical synthesis.

The molecular formula of 4-bromo-2-ethoxy-6-fluorobenzaldehyde is C₉H₉BrFNO, and its molecular weight is approximately 248.0 g/mol. The compound features a benzaldehyde core with substituents at positions 2, 4, and 6: an ethoxy group (-OCH₂CH₃) at position 2, a bromine atom (Br) at position 4, and a fluorine atom (F) at position 6. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of halogenated aromatic compounds like 4-bromo-2-ethoxy-6-fluorobenzaldehyde in medicinal chemistry. The presence of both bromine and fluorine atoms provides opportunities for site-specific modifications, enabling the synthesis of bioactive derivatives with potential therapeutic applications.

The synthesis of 4-bromo-2-ethoxy-6-fluorobenzaldehyde typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the electrophilic substitution of bromine onto a suitably substituted benzaldehyde derivative, followed by further functionalization to introduce the ethoxy and fluorine groups.

In terms of physical properties, 4-bromo-2-ethoxy-6-fluorobenzaldehyde is typically a crystalline solid with a melting point around 105°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various synthetic procedures.

The chemical stability of this compound is another area of interest for researchers. Studies have shown that under mild conditions, it exhibits good stability; however, exposure to strong oxidizing agents or prolonged heating can lead to decomposition or side reactions.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 4-bromo-2-ethoxy-6-fluorobenzaldehyde with high precision. These studies have provided insights into its reactivity patterns and have guided the design of more efficient synthetic routes.

In the context of pharmacology, this compound has been explored as a potential lead molecule for anti-cancer drug development due to its ability to modulate key cellular pathways involved in tumor growth and metastasis.

Preliminary in vitro studies have demonstrated that derivatives of 4-bromo-2-ethoxy-6-fluorobenzaldehyde exhibit selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

The fluorine atom at position 6 plays a critical role in enhancing the lipophilicity of the molecule, which is an important factor for drug absorption and bioavailability.

Beyond its role in drug discovery, this compound has also found applications in materials science as a precursor for advanced materials such as functional polymers and sensors.

In conclusion, 4-bromo-2-Ethoxy -6 -Fluoro benzaldehyde stands out as a versatile building block in organic synthesis with promising prospects across multiple disciplines.